2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide

• IUPAC Name: 2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-ethoxyphenyl)benzamide
• InChI: InChI=1S/C25H23N3O5/c1-4-32-18-12-10-17(11-13-18)26-24(29)19-7-5-6-8-20(19)25-27-23(28-33-25)16-9-14-21(30-2)22(15-16)31-3/h5-15H,4H2,1-3H3,(H,26,29)
• InChI Key: OLGTZODHASYJNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H23N3O5
• Molecular Weight: 445.5 g/mol

Description

2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide, also known as DMXB-A, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide acts as a partial agonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that plays a role in various physiological processes, including synaptic plasticity, learning, and memory. Activation of α7 nAChR by 2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide leads to the release of various neurotransmitters, including acetylcholine, dopamine, and serotonin, which can modulate neuronal activity and improve cognitive function.
Biochemical and Physiological Effects:
2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide has been shown to have various biochemical and physiological effects, including improving cognitive function, reducing inflammation, and inducing apoptosis in cancer cells. 2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide can also modulate the release of various neurotransmitters, including acetylcholine, dopamine, and serotonin, which can have downstream effects on neuronal activity and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide in lab experiments is its specificity for the α7 nAChR, which allows for targeted modulation of neuronal activity. However, one limitation of using 2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide is its relatively short half-life, which can limit its efficacy in certain experimental paradigms.

Future Directions

For 2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide research include investigating its potential applications in the treatment of various neurological and psychiatric disorders, such as Alzheimer's disease, schizophrenia, and depression. Additionally, further research is needed to elucidate the precise mechanisms underlying 2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide's effects on neuronal activity and behavior. Finally, the development of more potent and selective α7 nAChR agonists may lead to the development of novel therapeutics for various diseases.

Synthesis Methods

2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide can be synthesized through a multi-step process involving the reaction of 3,4-dimethoxybenzyl chloride with sodium azide to form 3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole. This intermediate is then reacted with 4-ethoxyaniline in the presence of a palladium catalyst to form 2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide.

Scientific Research Applications

2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide has shown potential applications in various fields of research, including neuroscience, pharmacology, and cancer research. In neuroscience, 2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. In pharmacology, 2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain. In cancer research, 2-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-ethoxyphenyl)benzamide has been shown to have anticancer properties and can induce apoptosis in cancer cells.